Cas no 86385-53-7 (Butanoic acid, 3-oxo-, 6-hydroxyhexyl ester)

• Product Name: Butanoic acid, 3-oxo-, 6-hydroxyhexyl ester
• CAS No: 86385-53-7
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 661803
• PubChem ID: 20478700
• Update Time: 2025-04-19

Butanoic acid, 3-oxo-, 6-hydroxyhexyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, 6-hydroxyhexyl ester
• 6-hydroxyhexyl 3-oxobutanoate
• AFNDKDNUFJJTRN-UHFFFAOYSA-N
• SCHEMBL11178958
• acetoacetic acid 6-hydroxyhexyl ester
• 86385-53-7
• DTXSID40607754

• Inchi： 1S/C10H18O4/c1-9(12)8-10(13)14-7-5-3-2-4-6-11/h11H,2-8H2,1H3
• InChI Key： AFNDKDNUFJJTRN-UHFFFAOYSA-N
• SMILES： O(C(CC(C)=O)=O)CCCCCCO

Computed Properties

• Exact Mass: 202.12050905g/mol
• Monoisotopic Mass: 202.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.6Ų